Cas no 2172055-55-7 (5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172055-55-7
• MF: C₉H₁₄F₂N₄S
• MW: 248.296066761017
• CID: 5566724
• PubChem ID: 165596615
• Update Time: 2025-05-22

5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2172055-55-7
• 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596626

• Inchi： 1S/C9H14F2N4S/c1-4(2)5(3)15-7(8(10)11)6(9(12)16)13-14-15/h4-5,8H,1-3H3,(H2,12,16)
• InChI Key： JEHNUTQGXAEUFM-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C(F)F)N(C(C)C(C)C)N=N1)N

Computed Properties

• Exact Mass: 248.09072396g/mol
• Monoisotopic Mass: 248.09072396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide

Research Brief on 5-(Difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172055-55-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172055-55-7) as a promising scaffold for drug development. This compound, characterized by its unique triazole-carbothioamide core and difluoromethyl substitution, has garnered attention due to its versatile biological activities and potential therapeutic applications. The following research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to construct the triazole ring, followed by selective functionalization to introduce the difluoromethyl and carbothioamide groups. These synthetic routes have enabled the production of gram-scale quantities, facilitating further biological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways, particularly those associated with the NF-κB signaling cascade. In vitro assays demonstrate nanomolar-range inhibition of key targets, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and its biological targets, highlighting the critical role of the difluoromethyl group in enhancing binding affinity.

Preclinical evaluations in animal models of chronic inflammation have shown promising results. Administration of 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide led to significant reductions in pro-inflammatory cytokine levels and amelioration of tissue damage. Notably, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and a half-life suitable for once-daily dosing. These findings position it as a strong candidate for further development as a novel anti-inflammatory therapeutic.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent structure-activity relationship (SAR) studies have identified modifications to the triazole and carbothioamide moieties that may enhance specificity. Furthermore, toxicity profiling in long-term studies will be critical to advancing this molecule toward clinical trials. Collaborative efforts between academic and industrial researchers are underway to address these challenges and accelerate the translation of this promising compound into clinical applications.

In conclusion, 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbothioamide represents a compelling example of how rational drug design and chemical biology can converge to yield novel therapeutic candidates. Its unique chemical structure and robust biological activity underscore its potential to address unmet medical needs in inflammatory diseases. Continued research into its mechanism, optimization, and safety profile will be essential to fully realize its therapeutic promise.